Cas no 73152-41-7 (Phenol, 4-(1-piperidinylmethyl)-)

• Product Name: Phenol, 4-(1-piperidinylmethyl)-
• CAS No: 73152-41-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 542947
• PubChem ID: 11636972
• Update Time: 2025-10-29

Phenol, 4-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-piperidinylmethyl)-
• 4-(piperidin-1-ylmethyl)phenol
• CS-0163021
• A1-06228
• AKOS006280709
• BPCKWVMOXOYTQI-UHFFFAOYSA-N
• SB42647
• 4-((piperidin-1-yl)methyl)phenol
• D83484
• 73152-41-7
• BS-18017
• 4-(1-Piperidinylmethyl)-phenol
• DTXSID50469800
• 4-Piperidin-1-ylmethyl-phenol
• p-(piperidinomethyl)phenol
• SCHEMBL1888525
• MFCD18453499

• Inchi： 1S/C12H17NO/c14-12-6-4-11(5-7-12)10-13-8-2-1-3-9-13/h4-7,14H,1-3,8-10H2
• InChI Key： BPCKWVMOXOYTQI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on Phenol, 4-(1-piperidinylmethyl)-

Phenol, 4-(1-piperidinylmethyl)- (CAS No. 73152-41-7): Properties, Applications, and Market Insights

Phenol, 4-(1-piperidinylmethyl)- (CAS No. 73152-41-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 4-(Piperidin-1-ylmethyl)phenol, features a unique molecular structure combining a phenol group with a piperidine moiety, making it valuable for various applications. Below, we explore its properties, synthesis methods, applications, and market trends, while addressing frequently asked questions in the field.

The chemical structure of Phenol, 4-(1-piperidinylmethyl)- consists of a phenol ring substituted at the para position with a piperidinylmethyl group. This structural feature enhances its reactivity and functionality, making it a versatile intermediate in organic synthesis. Researchers often focus on its physicochemical properties, such as solubility, melting point, and stability, to optimize its use in industrial processes. Recent studies highlight its potential in pharmaceutical intermediates and fine chemical synthesis, aligning with the growing demand for high-purity specialty chemicals.

One of the most searched questions about Phenol, 4-(1-piperidinylmethyl)- is its role in drug development. The compound's structural motifs are commonly found in bioactive molecules, particularly those targeting neurological and inflammatory pathways. For instance, derivatives of 4-(Piperidin-1-ylmethyl)phenol have been investigated for their potential as enzyme inhibitors or receptor modulators. This aligns with the current trend in AI-driven drug discovery, where computational models predict the efficacy of such compounds, reducing time and costs in R&D.

In addition to pharmaceuticals, Phenol, 4-(1-piperidinylmethyl)- finds applications in material science and agrochemicals. Its ability to act as a building block for polymers and coatings has been explored, particularly in eco-friendly formulations. With sustainability being a hot topic, researchers are investigating its use in green chemistry processes, such as catalytic reactions and biodegradable materials. This positions the compound as a candidate for environmentally friendly innovations in the chemical sector.

The market demand for Phenol, 4-(1-piperidinylmethyl)- has seen steady growth, driven by its diverse applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of the pharmaceutical industry. Furthermore, regulatory compliance and quality control are critical considerations, as industries prioritize safety and efficiency. Companies specializing in custom synthesis and bulk chemical supply are actively listing this compound to cater to global demand.

Another trending topic related to CAS No. 73152-41-7 is its synthesis and scalability. Researchers are optimizing synthetic routes to improve yield and reduce waste, in line with the principles of sustainable chemistry. Common methods involve the reaction of phenol derivatives with piperidine-based reagents under controlled conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have further enhanced the efficiency of producing 4-(Piperidin-1-ylmethyl)phenol, making it more accessible for industrial use.

For those seeking technical data on Phenol, 4-(1-piperidinylmethyl)-, key parameters include its molecular weight (C12H17NO), boiling point, and spectroscopic data (e.g., NMR, IR spectra). These details are crucial for quality assurance and application-specific customization. Analytical techniques such as HPLC and GC-MS are commonly employed to verify purity, especially in pharmaceutical-grade samples.

In conclusion, Phenol, 4-(1-piperidinylmethyl)- (CAS No. 73152-41-7) is a multifaceted compound with significant potential across industries. Its applications in drug development, material science, and sustainable chemistry make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is likely to play a pivotal role in innovations addressing global challenges in healthcare and environmental sustainability.